![molecular formula C16H15F3O8 B044170 4-(Trifluoromethyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one CAS No. 117153-55-6](/img/structure/B44170.png)
4-(Trifluoromethyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
Overview
Description
Blue-green fluorogenic probe with higher fluorescence in the physiological pH range due to lower pKa. Suitable for the detection of LacZ without the need of a stop buffer treatment step for development of fluorescence.
Scientific Research Applications
Molecular and Conformational Analysis
The compound has been a subject of detailed conformational and molecular analysis. Aydın and Özpozan (2020) conducted a theoretical study of quercetin 3-D-galactoside (a closely related compound), analyzing the potential energy surfaces, conformers, and intramolecular hydrogen bonds through DFT methods, HOMO–LUMO energy gaps, and vibrational spectroscopic study. This research sheds light on the molecule's stability and spectral properties, which are crucial for understanding its behavior in various applications (Aydın & Özpozan, 2020).
Solubility and Interaction with Solvents
The compound's solubility and interaction with solvents have been studied, providing insights into its applications in solution-based processes. Gong et al. (2012) explored the solubility of similar saccharides in ethanol–water solutions, indicating how solvent composition affects the solubility of these molecules. Understanding the solubility behavior is pivotal in pharmaceutical and chemical engineering processes (Gong et al., 2012).
Biotechnological Applications
The compound and its derivatives have potential biotechnological applications. For instance, López-Orenes et al. (2022) investigated how microwave irradiation affects the production of phenolic compounds in Drosera rotundifolia in vitro plantlets. The study revealed that microwave treatment can act as an inducer for the production of phenylpropanoid compounds, demonstrating the compound's potential role in biotechnological applications (López-Orenes et al., 2022).
Synthesis and Chemical Transformations
Understanding the synthesis pathways and chemical transformations of this compound is crucial for its application in medicinal chemistry and material science. Sosnovskikh et al. (2003) presented methods for regioselective nucleophilic 1,4-trifluoromethylation of 2-polyfluoroalkylchromones, leading to the synthesis of fluorinated analogs of natural compounds. Such methodologies are foundational for developing new pharmaceuticals or materials with tailored properties (Sosnovskikh et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(trifluoromethyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3O8/c17-16(18,19)8-4-11(21)26-9-3-6(1-2-7(8)9)25-15-14(24)13(23)12(22)10(5-20)27-15/h1-4,10,12-15,20,22-24H,5H2/t10-,12+,13+,14-,15-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZJYRMHQCZVKG-BGNCJLHMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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